2-(5-Ethylpyridin-2-yl)-1-phenylethanone

• CAS No.: 59576-39-5
• Molecular Formula: C15H15NO
• Molecular Weight: 225.28 g/mol
• IUPAC Name: 2-(5-ethylpyridin-2-yl)-1-phenylethanone
• InChI: InChI=1S/C15H15NO/c1-2-12-8-9-14(16-11-12)10-15(17)13-6-4-3-5-7-13/h3-9,11H,2,10H2,1H3
• InChI Key: JPVMFUBICIHAON-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)CC(=O)C2=CC=CC=C2

Description

2-(5-Ethylpyridin-2-yl)-1-phenylethanone ( 59576-39-5) is a chemical compound with the molecular formula C 15 H 15 NO and a molecular weight of 225.29 g/mol . This compound serves as a valuable synthetic intermediate and building block in medicinal chemistry research, particularly in the development of more complex heterocyclic structures . For instance, it has been utilized as a key precursor in the synthesis of novel pyrimidine derivatives, which have shown promising inhibitory activity against various gram-positive and gram-negative bacteria in research settings . The structure features an ethanone bridge connecting a phenyl ring and a 5-ethylpyridinyl group, making it a useful phenylethanoid scaffold for exploring structure-activity relationships (SAR) . The 5-ethylpyridin-2-yl moiety is a significant structural feature found in several biologically active molecules, underscoring the research relevance of this compound as a starting material . Physical properties include a calculated LogP value of 3.07, indicating moderate lipophilicity, and a topological polar surface area of 30 Ų . It has a boiling point of approximately 363.5°C at 760 mmHg and a density of 1.084 g/cm³ . Researchers can leverage this building block to create libraries of compounds for screening in various drug discovery programs. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Pyridinyl Ethanones

2-Phenyl-1-(pyridin-2-yl)ethanone (CAS 27049-45-2)

• Structure : Lacks the 5-ethyl group on the pyridine ring.
• Its molecular formula (C₁₃H₁₁NO) suggests moderate polarity, with applications in medicinal chemistry .

Arylpiperazine Derivatives (e.g., Compounds 18 and 19 in )

• Structure : Feature piperazine rings instead of pyridinyl groups.
• Pharmacology : Demonstrated potent analgesic activity (70% inhibition in writhing tests; 116–134% latency increase in hot plate tests). The trifluoromethylphenyl substituent in compound 18 enhanced neuropathic pain relief without sedation .
• Comparison : The 5-ethylpyridinyl group in the target compound may confer distinct pharmacokinetic profiles due to differences in hydrophobicity and hydrogen-bonding capacity.

Sulfonyl and Halogen-Substituted Ethanones

2-(4-Chlorophenylsulfonyl)-1-phenylethanone (Compound 2 in )

• Synthesis: Prepared via reaction of sodium 4-chlorobenzene sulfinate with 2-bromo-1-phenylethanone .
• Activity : Exhibited antifungal properties against Candida spp., likely due to the sulfonyl group’s electrophilic character disrupting microbial membranes .

2-Bromo-2-chloro-2-(4-chlorophenylsulfonyl)-1-phenylethanone (Compound 4 in )

• Properties : Bromine and chlorine atoms enhance halogen bonding, improving antifungal potency.
• Mechanism : Reacts with thiol groups in microbial proteins, a mechanism less likely in the ethylpyridinyl analog due to the absence of halogens .

Heterocyclic-Functionalized Ethanones

2-(1H-Benzimidazol-2-yl)-1-phenylethanone Oxime

• Structure : Contains a benzimidazole-oxime moiety.
• Properties : Engages in tautomerism and metal coordination, useful in catalysis or sensor design. The phenyl group facilitates π-π stacking in materials science applications .

2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-1-phenylethanone

• Structure : Features a thiadiazole ring with a sulfanyl linker.
• Applications : Crystalline properties (C₁₁H₉N₃OS) suggest utility in solid-state chemistry or as a ligand for metal complexes .

Simplified Analogs: 1-Phenylethanone and Derivatives

1-Phenylethanone

• Applications : Used in food flavoring (almond-like aroma) due to its simple ketone structure .

Q & A

Q. What are the common synthetic routes for 2-(5-Ethylpyridin-2-yl)-1-phenylethanone, and what are their respective yields and limitations?

Methodological Answer: The synthesis of 2-(5-Ethylpyridin-2-yl)-1-phenylethanone typically involves functionalization of pyridine derivatives. Key approaches include:

• Friedel-Crafts Acylation : Reacting 5-ethylpyridine with phenacyl bromide in the presence of a Lewis acid catalyst (e.g., AlCl₃). Yields range from 50–70%, but regioselectivity challenges arise due to competing substitution patterns .
• Cross-Coupling Reactions : Suzuki-Miyaura coupling of 2-acetylphenylboronic acid with 5-ethyl-2-bromopyridine. This method offers higher regiocontrol (yields ~75–85%) but requires palladium catalysts and inert conditions .
• Reductive Alkylation : Sodium borohydride reduction of intermediates like 2-(5-ethylpyridin-2-yl)-1-phenylpropan-1-one, followed by oxidation. Limited by over-reduction side reactions (yields ~60%) .

Q. Table 1: Comparison of Synthetic Routes

Method	Yield (%)	Key Limitations	Reference
Friedel-Crafts Acylation	50–70	Regioselectivity issues
Suzuki-Miyaura Coupling	75–85	Catalyst cost, inert conditions
Reductive Alkylation	~60	Over-reduction side reactions

Q. How is the structural characterization of 2-(5-Ethylpyridin-2-yl)-1-phenylethanone performed using crystallographic methods?

Methodological Answer: X-ray crystallography is the gold standard for structural elucidation. Key steps include:

• Crystal Growth : Slow evaporation from ethanol/ethyl acetate solutions to obtain single crystals suitable for diffraction .
• Data Collection : Use Mo-Kα radiation (λ = 0.71073 Å) with a CCD detector. SHELX programs (e.g., SHELXL) refine the structure, resolving bond lengths and angles with precision (< 0.01 Å for bonds) .
• Validation : The R-factor (< 0.05) and residual electron density maps confirm structural accuracy. For example, the C=O bond length typically measures ~1.21 Å, consistent with ethanone groups .

Advanced Research Questions

Q. How can researchers address challenges in the enantioselective synthesis of derivatives of 2-(5-Ethylpyridin-2-yl)-1-phenylethanone?

Methodological Answer: Enantioselective synthesis requires chiral catalysts or auxiliaries. A proven strategy involves:

• Asymmetric Reduction : Using spiroborate esters (10 mol%) to reduce α,β-unsaturated ketone precursors. This method achieves >90% enantiomeric excess (ee) for derivatives like β-thiophenoxy analogs .
• Chiral Chromatography : Post-synthesis separation via HPLC with amylose-based columns resolves racemic mixtures, though scalability remains a limitation .
• Dynamic Kinetic Resolution : Employing enzymes (e.g., lipases) to selectively acylate one enantiomer during synthesis. This approach is under exploration for pyridine-containing ketones .

Q. What contradictions exist in the literature regarding the reactivity of the ethanone group in 2-(5-Ethylpyridin-2-yl)-1-phenylethanone, and how can they be resolved?

Methodological Answer: Discrepancies in ethanone reactivity arise from competing nucleophilic/electrophilic pathways:

• Nucleophilic Attack : Studies report facile thiolysis of the ethanone group in aqueous NaOH (e.g., forming 2-arylthio derivatives) . However, conflicting data suggest steric hindrance from the 5-ethyl group reduces reactivity by ~30% compared to non-alkylated analogs .
• Electrophilic Reactivity : The ketone participates in Grignard additions, but competing coordination of the pyridine nitrogen to Mg can inhibit reactions. Pre-complexation with BF₃·OEt₂ mitigates this issue .
  Resolution : Systematic kinetic studies under controlled conditions (e.g., varying pH, temperature) and DFT calculations clarify dominant mechanisms .

Q. What are the methodological considerations for using 2-(5-Ethylpyridin-2-yl)-1-phenylethanone as an intermediate in the synthesis of bioactive molecules?

Methodological Answer: Key considerations include:

• Functional Group Compatibility : The ethanone group undergoes condensation with hydrazines to form pyrazoles (potential kinase inhibitors), but the 5-ethyl group may sterically hinder bulkier reagents .
• Protection Strategies : Temporary protection of the ketone as a ketal (e.g., using ethylene glycol) prevents unwanted side reactions during pyridine functionalization .
• Biological Activity : Derivatives like 2-(imidazo[1,2-a]pyridin-3-yl) analogs show anti-inflammatory activity (IC₅₀ ~5 µM in COX-2 assays), validated via NMR and HRMS characterization .

Q. Table 2: Bioactive Derivatives and Applications

Derivative	Biological Activity	Key Characterization Tools	Reference
Pyrazole analogs	Kinase inhibition	LC-MS, X-ray diffraction
Thiophenoxy derivatives	Antimicrobial	NMR, MIC assays
Trifluoroethyl analogs	Anti-inflammatory (COX-2)	HRMS, enzyme assays